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Cat. No.: B2433918

For Researchers, Scientists, and Drug Development Professionals

Introduction

YIL781 hydrochloride is a potent and selective biased agonist for the ghrelin receptor (GHSR-
1a).[1][2] Unlike the endogenous full agonist, ghrelin, which activates multiple G-protein
pathways and [3-arrestin, YIL781 selectively activates the Gag/11 and Gal2 signaling pathways
without engaging B-arrestin.[1][2] This unique pharmacological profile makes YIL781 a valuable
tool for dissecting the physiological roles of specific ghrelin receptor signaling pathways.
Intrathecal (i.t.) administration allows for the direct delivery of YIL781 to the central nervous
system (CNS), bypassing the blood-brain barrier and enabling the investigation of its effects on
CNS-mediated processes.[3][4]

These application notes provide detailed protocols for the intrathecal injection of YIL781
hydrochloride in rodent models, along with a summary of its in vitro and in vivo
pharmacological properties.

Data Presentation
Table 1: In Vitro Pharmacological Parameters of YIL781
at the Ghrelin Receptor
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Assay Type Parameter Value Reference
Gaq Activation EC50 16 nM [2]
Gall Activation EC50 53 nM [2]
Gaq Activation (% of

) Emax 45% [2]
ghrelin)
Gall Activation (% of

] Emax 43% [2]
ghrelin)
Ghrelin Receptor _

Ki 17 nM

Binding

Table 2: Comparative In Vivo Effects of YIL781
Hydrochloride
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Model Administration Effect Key Findings Reference
Significant
increase in food
intake in the first
Subcutaneous Increased Food ]
Rat 30 minutes when  [1]
(s.c.) Intake o
administered
during the light
phase.
Strongly
Subcutaneous Decreased
Rat ] ) decreased [1]
(s.c) Gastric Emptying ) )
gastric emptying.
Longer and more
Mouse (Kindling N ) severe seizures
Not Specified Pro-convulsive [2]

Model)

compared to

saline controls.

Mouse

Intrathecal (i.t.)

Attenuation of
Ghrelin-Induced

Hyperglycemia

Attenuated the
ghrelin-induced
up-regulation of
blood glucose

levels.

[5]

Experimental Protocols

Protocol 1: Intrathecal Injection of YIL781 Hydrochloride

in Mice

This protocol is adapted from established methods for intrathecal injection in mice.[3][6][7][8]

Materials:

e YIL781 hydrochloride

 Sterile, pyrogen-free saline or artificial cerebrospinal fluid (aCSF) for reconstitution

e Anesthetic (e.g., isoflurane)
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e Microliter syringe (e.g., 10 pL or 25 pL) with a 30-gauge needle

e Heating pad

o Dissecting microscope (optional, but recommended for neonatal mice)
o Clippers for fur removal

e 70% ethanol

Procedure:

e Animal Preparation:

o Anesthetize the mouse using isoflurane (or other approved anesthetic). Confirm proper
anesthetic depth by the absence of a pedal withdrawal reflex.

o Remove the fur from the lumbar region of the back using clippers.
o Wipe the shaved area with 70% ethanol.
e Locating the Injection Site:

o Position the mouse on a stable surface. For adult mice, placing a 15-mL conical tube
under the abdomen can help arch the back and expose the intervertebral spaces.[8]

o Palpate the iliac crests. The injection site is typically between the L4-L5 or L5-L6
vertebrae, which is just rostral to the iliac crests.[6][8]

e Injection:

o Draw the desired volume of YIL781 hydrochloride solution into the microliter syringe. A
typical injection volume for mice is 5-10 uL.[3][9]

o Hold the syringe in your dominant hand. With your non-dominant hand, gently secure the
mouse's hips.
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o Insert the needle at a 30-45 degree angle into the intervertebral space.[6] A slight "pop”
may be felt as the needle penetrates the dura mater. A characteristic tail flick is a reliable
indicator of successful entry into the intrathecal space.[8]

o Slowly inject the solution over 50-60 seconds.[7]
o Keep the needle in place for an additional 10-20 seconds to prevent backflow.[7]

o Gently withdraw the needle.

e Recovery:

o Place the mouse on a heating pad to maintain body temperature until it has fully recovered
from anesthesia.[7]

o Monitor the animal for any signs of distress or neurological impairment.

Protocol 2: Intrathecal Injection of YIL781 Hydrochloride
in Rats

This protocol is adapted from established methods for intrathecal injection in rats.[3][4][6]
Materials:

¢ YIL781 hydrochloride

» Sterile, pyrogen-free saline or aCSF

e Anesthetic (e.g., isoflurane)

» Microliter syringe with a 25-gauge or 30-gauge needle

¢ Heating pad

o Clippers for fur removal

e 70% ethanol

Procedure:
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e Animal Preparation:
o Anesthetize the rat with an appropriate anesthetic.
o Shave the lumbar region and disinfect with 70% ethanol.
e Locating the Injection Site:
o Position the rat in a stereotaxic frame or hold it firmly to flex the spine.

o ldentify the intervertebral space between L4-L5 or L5-L6 by palpating the spinous
processes.

e Injection:

o Prepare the syringe with the YIL781 hydrochloride solution. Injection volumes for rats are
typically between 10-50 pL.[3][9]

[¢]

Insert the needle perpendicular to the spine in the identified intervertebral space.[6]

[e]

Advance the needle until a slight resistance is felt, followed by a sudden lack of
resistance, indicating entry into the intrathecal space. A tail flick may also be observed.

[¢]

Inject the solution slowly.

[e]

Hold the needle in place for a few seconds before withdrawal.
e Recovery:

o Allow the rat to recover on a heating pad and monitor its condition.

Mandatory Visualization
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Intrathecal Injection Workflow

1. Animal Preparation
- Anesthesia

- Fur Removal
- Disinfection

Position Animal

2. Locate Injection Site
(L4-L6 Intervertebral Space)

onfirm Location

3. Injection
- Insert Needle (30-45°)
- Slow Infusion
- Wait Before Withdrawal

Post-Injection

4. Recovery

- Heating Pad
- Monitoring

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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